![molecular formula C19H19ClF2N2O4S B2912875 4-chloro-N-(2-(difluoromethoxy)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide CAS No. 887199-03-3](/img/structure/B2912875.png)
4-chloro-N-(2-(difluoromethoxy)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-chloro-N-(2-(difluoromethoxy)phenyl)-3-(piperidin-1-ylsulfonyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as PF-06463922, and it belongs to the class of small-molecule inhibitors that target protein kinases.
Scientific Research Applications
Structural and Theoretical Studies
- Thermal and Optical Properties : A compound closely related in structure, [1-(2, 5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime, was synthesized and characterized, revealing insights into its thermal stability, optical properties, and structural conformation through spectroscopic techniques and X-ray diffraction studies. This research provides foundational knowledge on the molecular geometry and potential applications of similar compounds in materials science (Karthik et al., 2021).
Pharmaceutical Applications
Serotonin Receptor Agonists : Research into benzamide derivatives, including compounds structurally similar to the query compound, has identified their potential as selective serotonin 4 (5-HT4) receptor agonists. These findings suggest applications in gastrointestinal motility disorders, highlighting the compound's relevance in developing novel prokinetic agents with reduced side effects (Sonda et al., 2004).
Anti-Acetylcholinesterase Activity : Piperidine derivatives, including those with benzamide groups, have been synthesized and evaluated for their anti-acetylcholinesterase activity. This research suggests potential applications in treating diseases characterized by cholinergic dysfunction, such as Alzheimer's disease (Sugimoto et al., 1990).
Bioactivity Studies
- Antibacterial and Antitubercular Activity : Studies on novel benzamides and their metal complexes have been conducted to explore their antibacterial properties. These investigations reveal the potential of such compounds in developing new antibacterial agents with enhanced efficacy against various bacterial strains, including those responsible for tuberculosis (Khatiwora et al., 2013).
properties
IUPAC Name |
4-chloro-N-[2-(difluoromethoxy)phenyl]-3-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClF2N2O4S/c20-14-9-8-13(12-17(14)29(26,27)24-10-4-1-5-11-24)18(25)23-15-6-2-3-7-16(15)28-19(21)22/h2-3,6-9,12,19H,1,4-5,10-11H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISHOXJSOTXZRTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=CC=CC=C3OC(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClF2N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.